Cas no 2171495-27-3 (3-cyclohexyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-cyclohexyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171495-27-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5870186
• PubChem ID: 165810653
• Update Time: 2025-06-07

3-cyclohexyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171495-27-3
• EN300-1509355
• 3-[cyclohexyl(2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C27H32N2O6/c30-15-14-29(18-8-2-1-3-9-18)26(33)24(16-25(31)32)28-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24,30H,1-3,8-9,14-17H2,(H,28,34)(H,31,32)
• InChI Key： DWRWPEGSAVGGRM-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCO)C1CCCCC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 116Ų

Additional information on 3-cyclohexyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-Cyclohexyl(2-Hydroxyethyl)Carbamoyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonylamino}Propanoic Acid: A Comprehensive Overview

The compound with CAS No 2171495-27-3, known as 3-cyclohexyl(2-hydroxyethyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, which have been extensively studied in recent years.

Structure and Synthesis

The molecular structure of this compound is characterized by the presence of a cyclohexyl group, a hydroxyethyl group, and a fluorenylmethoxycarbonyl (Fmoc) group. These functional groups contribute to its versatile chemical properties. The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, esterifications, and peptide bond formations. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production.

Chemical Properties

One of the most notable features of this compound is its high stability under various chemical conditions. The Fmoc group, in particular, plays a crucial role in protecting amino groups during peptide synthesis, making it an invaluable tool in the field of organic chemistry. Additionally, the hydroxyethyl group imparts hydrophilic properties to the molecule, enhancing its solubility in polar solvents.

Applications in Research

This compound has found extensive use in academic and industrial research settings. Its role as a protecting group reagent in peptide synthesis has been well-documented, with recent studies highlighting its efficiency in improving the yield and purity of peptide products. Furthermore, its application in drug delivery systems has shown promise, particularly in enhancing the bioavailability of therapeutic agents.

Recent Research Findings

In a groundbreaking study published earlier this year, researchers demonstrated the potential of this compound as a building block for advanced materials science applications. By incorporating this compound into polymer matrices, they achieved significant improvements in mechanical strength and thermal stability. These findings underscore its versatility across multiple disciplines.

Safety and Handling

While handling this compound, it is essential to adhere to standard laboratory safety protocols. Due to its complex structure, proper storage conditions are necessary to maintain its integrity. Researchers are advised to wear appropriate personal protective equipment (PPE) when working with this compound to minimize any potential risks.

Future Directions

The future outlook for 3-cyclohexyl(2-hydroxyethyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanoic acid is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biotechnology. Its unique combination of functional groups makes it an ideal candidate for developing innovative materials and therapeutic agents.

In conclusion, CAS No 2171495-27-3, or 3-cyclohexyl(2-hydroxyethyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonylamino}propanoic acid, stands as a testament to the ingenuity of modern chemistry. Its diverse applications and promising research outcomes position it as a key player in advancing scientific discovery and industrial innovation.